Cas no 1806882-56-3 (Ethyl 3-(difluoromethyl)-2-iodo-5-(trifluoromethyl)pyridine-4-acetate)

• Product Name: Ethyl 3-(difluoromethyl)-2-iodo-5-(trifluoromethyl)pyridine-4-acetate
• CAS No: 1806882-56-3
• MF: C₁₁H₉F₅INO₂
• MW: 409.091152906418
• CID: 4803987
• Update Time: 2025-05-21

Ethyl 3-(difluoromethyl)-2-iodo-5-(trifluoromethyl)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(difluoromethyl)-2-iodo-5-(trifluoromethyl)pyridine-4-acetate

• Inchi： 1S/C11H9F5INO2/c1-2-20-7(19)3-5-6(11(14,15)16)4-18-10(17)8(5)9(12)13/h4,9H,2-3H2,1H3
• InChI Key： PEKYANIFRYPCPY-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)F)C(=C(C=N1)C(F)(F)F)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 339
• XLogP3: 3.2
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 3-(difluoromethyl)-2-iodo-5-(trifluoromethyl)pyridine-4-acetate

Comprehensive Analysis of Ethyl 3-(difluoromethyl)-2-iodo-5-(trifluoromethyl)pyridine-4-acetate (CAS No. 1806882-56-3)

The compound Ethyl 3-(difluoromethyl)-2-iodo-5-(trifluoromethyl)pyridine-4-acetate (CAS No. 1806882-56-3) is a highly specialized fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring difluoromethyl, iodo, and trifluoromethyl functional groups, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its potential role in developing next-generation pesticides and drug candidates, particularly in the context of sustainable agriculture and precision medicine.

One of the key reasons for the growing attention toward Ethyl 3-(difluoromethyl)-2-iodo-5-(trifluoromethyl)pyridine-4-acetate is its relevance in heterocyclic chemistry. The presence of multiple halogen substituents enhances its reactivity, enabling it to participate in cross-coupling reactions such as Suzuki-Miyaura and Negishi couplings. These reactions are pivotal in constructing complex molecular architectures, which are often required in drug discovery programs. Additionally, the trifluoromethyl group is known to improve the metabolic stability and bioavailability of pharmaceutical compounds, making this derivative a sought-after building block.

In the agrochemical sector, pyridine-based compounds like this one are gaining traction due to their efficacy in pest control. With the global push toward eco-friendly crop protection, researchers are exploring fluorinated analogs for their lower environmental persistence and targeted action. The difluoromethyl and trifluoromethyl moieties in this compound contribute to its potential as a green chemistry alternative, aligning with regulatory demands for reduced ecological impact.

From a synthetic perspective, the iodo-substituted pyridine core of Ethyl 3-(difluoromethyl)-2-iodo-5-(trifluoromethyl)pyridine-4-acetate offers versatile functionalization opportunities. Chemists can leverage the C-I bond for further derivatization, enabling the introduction of diverse pharmacophores or agrochemical motifs. This adaptability is crucial in high-throughput screening and structure-activity relationship (SAR) studies, where rapid modification of the core scaffold is often necessary.

The compound’s CAS No. 1806882-56-3 is frequently searched in scientific databases, reflecting its importance in medicinal chemistry and material science. Recent trends indicate a surge in queries related to fluorinated building blocks and halogenated intermediates, driven by the demand for novel chemical entities in biotech startups and academic labs. Furthermore, its potential applications in PET imaging (due to the radioactive iodine analog) and catalysis are areas of active investigation.

Quality control and scalability are critical considerations for industrial applications of Ethyl 3-(difluoromethyl)-2-iodo-5-(trifluoromethyl)pyridine-4-acetate. Advanced analytical techniques such as HPLC, NMR, and LC-MS are employed to ensure purity and consistency. Suppliers often highlight its compatibility with continuous flow chemistry, a trending topic in process optimization, to meet the needs of large-scale production.

In summary, Ethyl 3-(difluoromethyl)-2-iodo-5-(trifluoromethyl)pyridine-4-acetate (CAS No. 1806882-56-3) represents a multifaceted tool for researchers tackling challenges in drug development, agrochemical innovation, and synthetic methodology. Its structural features and functional group diversity position it at the forefront of modern organic synthesis, catering to the evolving demands of science and industry.